Isobutyl acrylate Isobutyl acrylate Isobutyl acrylate appears as a clear colorless liquid with an acrid odor. Flash point 86°F. Less dense than water. Vapors irritate eyes and respiratory system. May polymerize exothermically if heated or contaminated. If polymerization takes place inside a container, the container may rupture violently.
Brand Name: Vulcanchem
CAS No.: 106-63-8
VCID: VC0092927
InChI: InChI=1S/C7H12O2/c1-4-7(8)9-5-6(2)3/h4,6H,1,5H2,2-3H3
SMILES: CC(C)COC(=O)C=C
Molecular Formula: C7H12O2
Molecular Weight: 128.17 g/mol

Isobutyl acrylate

CAS No.: 106-63-8

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VCID: VC0092927

Molecular Formula: C7H12O2

Molecular Weight: 128.17 g/mol

Isobutyl acrylate - 106-63-8

CAS No. 106-63-8
Product Name Isobutyl acrylate
Molecular Formula C7H12O2
Molecular Weight 128.17 g/mol
IUPAC Name 2-methylpropyl prop-2-enoate
Standard InChI InChI=1S/C7H12O2/c1-4-7(8)9-5-6(2)3/h4,6H,1,5H2,2-3H3
Standard InChIKey CFVWNXQPGQOHRJ-UHFFFAOYSA-N
SMILES CC(C)COC(=O)C=C
Canonical SMILES CC(C)COC(=O)C=C
Boiling Point 270 °F at 760 mm Hg (NTP, 1992)
132.0 °C
132 °C
Colorform Clear liquid
Density 0.889 at 68 °F (USCG, 1999)
0.8896 at 20 deg
Flash Point 86 °F (NTP, 1992)
86 °F (30 °C) (open cup)
Melting Point -78 °F (USCG, 1999)
-61.0 °C
-61 °C
Physical Description Isobutyl acrylate appears as a clear colorless liquid with an acrid odor. Flash point 86°F. Less dense than water. Vapors irritate eyes and respiratory system. May polymerize exothermically if heated or contaminated. If polymerization takes place inside a container, the container may rupture violently.
Liquid
Description Isobutyl acrylate appears as a clear colorless liquid with an acrid odor. Flash point 86°F. Less dense than water. Vapors irritate eyes and respiratory system. May polymerize exothermically if heated or contaminated. If polymerization takes place inside a container, the container may rupture violently.
Solubility Slightly soluble (NTP, 1992)
0.01 M
Soluble in ethanol, ether and methanol
In water, 2,000 mg/L at 25 °C
Vapor Density 4.42 (Air = 1)
Vapor Pressure 20.68 mm Hg (USCG, 1999)
8.07 mmHg
7.07 mm Hg at 25 °C
PubChem Compound 7819
Last Modified Nov 11 2021
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